Cas no 2618349-23-6 (2,6-Piperidinedione, 3-(5-amino-3-benzofuranyl)-)

• Product Name: 2,6-Piperidinedione, 3-(5-amino-3-benzofuranyl)-
• CAS No: 2618349-23-6
• MF: C₁₃H₁₂N₂O₃
• MW: 244.25
• CID: 5109564
• PubChem ID: 156172574
• Update Time: 2025-08-04

2,6-Piperidinedione, 3-(5-amino-3-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-(5-amino-3-benzofuranyl)-
• SY323390
• EN300-43354225
• 3-(5-amino-1-benzofuran-3-yl)piperidine-2,6-dione
• SCHEMBL23115198
• 2618349-23-6
• MFCD34622235
• F89480
• 3-(5-aminobenzofuran-3-yl)piperidine-2,6-dione
• PS-18977

• Inchi： 1S/C13H12N2O3/c14-7-1-3-11-9(5-7)10(6-18-11)8-2-4-12(16)15-13(8)17/h1,3,5-6,8H,2,4,14H2,(H,15,16,17)
• InChI Key： PQDLMGJPYRTGBR-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(C2C3=CC(N)=CC=C3OC=2)C1=O

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.3Ų

Additional information on 2,6-Piperidinedione, 3-(5-amino-3-benzofuranyl)-

2,6-Piperidinedione, 3-(5-amino-3-benzofuranyl)-: A Comprehensive Overview

The compound 2,6-Piperidinedione, 3-(5-amino-3-benzofuranyl)-, also identified by the CAS number 2618349-23-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically piperidinediones, which are known for their versatile chemical properties and biological activities. The structure of this molecule comprises a piperidine ring fused with two ketone groups at positions 2 and 6, along with a substituted benzofuran moiety at position 3. The benzofuran group itself is further substituted with an amino group at position 5, adding to the complexity and functionality of the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods. One notable approach involves the use of multi-component reactions, which allow for the simultaneous formation of multiple bonds in a single step. This method not only enhances the yield but also minimizes the number of reaction steps, making it more environmentally friendly and cost-effective. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times and improve product purity.

The biological activity of 2,6-Piperidinedione, 3-(5-amino-3-benzofuranyl)- has been a focal point of recent studies. Initial findings suggest that this compound exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, preliminary in vitro assays indicate that this molecule may possess anti-inflammatory properties, making it a potential candidate for treating inflammatory conditions like arthritis and dermatitis.

In terms of pharmacokinetics, studies have shown that this compound demonstrates moderate bioavailability when administered orally. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or delivering therapeutic agents to specific cellular compartments. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion profiles.

The application of 2,6-Piperidinedione extends beyond pharmacology into materials science. Recent research has explored its use as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The unique electronic properties of this compound make it an attractive candidate for applications in organic electronics and energy storage devices.

In conclusion, 2,6-Piperidinedione, with its intricate structure and diverse functional groups, represents a promising molecule with wide-ranging applications across multiple disciplines. As research continues to uncover its potential uses and optimize its synthesis methods, this compound is poised to play a significant role in advancing both scientific understanding and practical applications.